2-(1-piperidinyl)-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 2-piperidin-1-yl-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C11H17N3OS/c1-9(14-6-3-2-4-7-14)10(15)13-11-12-5-8-16-11/h5,8-9H,2-4,6-7H2,1H3,(H,12,13,15)
• InChI Key: IAKYTPIAKQVLMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)N2CCCCC2
• Molecular Formula: C11H17N3OS
• Molecular Weight: 239.34 g/mol

Description

2-(1-piperidinyl)-N-1,3-thiazol-2-ylpropanamide, also known as PTZTP, is a chemical compound used in scientific research. It is a thiazolylpiperidine derivative that has been synthesized for its potential use in the treatment of various medical conditions.

Mechanism of Action

2-(1-piperidinyl)-N-1,3-thiazol-2-ylpropanamide acts as a positive allosteric modulator of the GABAA receptor, which is the primary inhibitory neurotransmitter in the brain. By enhancing the activity of the GABAA receptor, this compound increases the inhibitory tone in the brain, leading to its anxiolytic, antidepressant, and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to increase the activity of the GABAA receptor, leading to increased inhibitory tone in the brain. This results in reduced anxiety, improved mood, and reduced seizure activity. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

2-(1-piperidinyl)-N-1,3-thiazol-2-ylpropanamide has several advantages as a research tool. It has been shown to be effective in animal models of anxiety, depression, and epilepsy, making it a valuable tool for studying these conditions. Additionally, this compound has a relatively low toxicity profile, making it safe for use in laboratory experiments. However, one limitation of this compound is that it has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 2-(1-piperidinyl)-N-1,3-thiazol-2-ylpropanamide. One area of research is to further investigate its potential use in treating drug addiction and withdrawal symptoms. Another area of research is to study its long-term effects and potential side effects. Additionally, this compound could be studied in combination with other drugs to determine if it has synergistic effects. Finally, this compound could be studied in human clinical trials to determine its safety and efficacy in treating various medical conditions.
In conclusion, this compound is a chemical compound that has been synthesized for its potential use in treating various medical conditions. It acts as a positive allosteric modulator of the GABAA receptor, leading to its anxiolytic, antidepressant, and anticonvulsant effects. This compound has several advantages as a research tool, including its effectiveness in animal models and low toxicity profile. However, it also has limitations, such as its short half-life. There are several future directions for the study of this compound, including investigating its potential use in treating drug addiction, studying its long-term effects, and conducting human clinical trials.

Scientific Research Applications

2-(1-piperidinyl)-N-1,3-thiazol-2-ylpropanamide has been studied for its potential use in treating various medical conditions, including anxiety, depression, and epilepsy. It has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been found to have anticonvulsant properties. This compound has also been studied for its potential use in treating drug addiction and withdrawal symptoms.